N-(4-fluorobenzyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H18FN3O2S2/c1-26-21(28)20-19(17(12-29-20)15-5-3-2-4-6-15)25-22(26)30-13-18(27)24-11-14-7-9-16(23)10-8-14/h2-10,12H,11,13H2,1H3,(H,24,27)
• InChI Key: CUAXHGOBQAARFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C22H18FN3O2S2
• Molecular Weight: 439.5 g/mol

Description

N-(4-fluorobenzyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C22H18FN3O2S2 and its molecular weight is 439.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Drug Development The development of complex chemical compounds often involves detailed synthesis processes that can influence their biological activity and potential as therapeutic agents. Research in this area focuses on optimizing synthetic routes for efficiency, yield, and selectivity. Studies like the practical synthesis of key intermediates for pharmaceuticals highlight the ongoing efforts to improve the synthesis of complex molecules (Qiu et al., 2009).

Pharmacological Profile Improvement Stereochemistry plays a crucial role in the pharmacological profile of drugs. Research on the stereochemistry of compounds similar to phenylpiracetam and its derivatives demonstrates the significance of chirality in enhancing efficacy and reducing side effects (Veinberg et al., 2015). This area of study is critical for the development of more effective and safer medications.

Advanced Oxidation Processes in Environmental Research Advanced Oxidation Processes (AOPs) represent a significant area of research focusing on the degradation of recalcitrant compounds in the environment. The study on the degradation of acetaminophen by AOPs illustrates the comprehensive approach taken to understand the degradation pathways, kinetics, and toxicological impact of by-products (Qutob et al., 2022). This research is crucial for environmental protection and the development of sustainable pharmaceutical disposal methods.